Cas no 1694732-98-3 (6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine)

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine structure
1694732-98-3 structure
Product Name:6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine
CAS No:1694732-98-3
MF:C10H19N3
MW:181.277961969376
CID:5702799
PubChem ID:103318046
Update Time:2023-10-14

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 6-cyclohexyl-1,4,5,6-tetrahydro-
    • EN300-1119252
    • 6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine
    • 1694732-98-3
    • Inchi： 1S/C10H19N3/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h8-9H,1-7H2,(H3,11,12,13)
    • InChI Key： ASYQTZKLRIBQNU-UHFFFAOYSA-N
    • SMILES： N1C(N)=NCCC1C1CCCCC1

Computed Properties

  • Exact Mass: 181.157897619g/mol
  • Monoisotopic Mass: 181.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 306.0±25.0 °C(Predicted)
  • pka: 14.00±0.40(Predicted)

6-Cyclohexyl-1,4,5,6-tetrahydropyrimidin-2-amine Pricemore >>

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